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Compound of Interest

Compound Name: Phenyl propionate

Cat. No.: B036179

Introduction

Phenyl propionate (CAS No. 637-27-4), also known as propanoic acid, phenyl ester, is an
organic compound classified as an ester.[1] It is formed from the reaction of phenol and
propanoic acid.[1] This colorless to pale yellow liquid or crystalline solid possesses a pleasant,
fruity aroma, which leads to its use in the fragrance and flavoring industries.[1][2] For
researchers, scientists, and drug development professionals, phenyl propionate serves as a
versatile reagent and building block in organic synthesis.[3] Its applications include the
synthesis of more complex molecules, pharmaceuticals, and agrochemicals.[3] This technical
guide provides a comprehensive overview of its physical properties, safety information, and

common laboratory protocols.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of phenyl propionate is presented
below for easy reference in a laboratory setting.
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Property Value Source(s)
Molecular Formula CoH1002 [2]
Molecular Weight 150.17 g/mol [2]
CAS Number 637-27-4 [2]

White or Colorless to Light

Appearance yellow powder, lump, or clear [4]
liquid

Melting Point 20 °C [2][4][5]

Boiling Point 211 °C @ 760 mm Hg [415]

Density 1.05 g/cm3 [41[6]

Refractive Index 1.50 [7]

Insoluble in water; Soluble in

alcohol and other organic

Solubility solvents.[1][5] Water solubility
is estimated at 1265 mg/L @
25 °C.[5]
Flash Point 85.20°C-86 °C [4][5]

0.184 mmHg @ 25 °C
Vapor Pressure ) [5]
(estimated)

logP (o/w) 2.162 (estimated) [5]

Safety and Handling Information

Proper handling of phenyl propionate in a laboratory setting is crucial. Below is a summary of
its GHS classification and precautionary statements.
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Category

Information

Source(s)

Signal Word

Warning

Hazard Statements

H227: Combustible liquid.
H302: Harmful if swallowed.[2]
H315: Causes skin irritation.[2]
H319: Causes serious eye
irritation.[2] H335: May cause

respiratory irritation.[2]

Precautionary Statements

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking. P280:
Wear protective gloves/eye
protection/face protection.
P370 + P378: In case of fire:
Use dry sand, dry chemical or
alcohol-resistant foam to
extinguish. P403 + P235: Store
in a well-ventilated place. Keep
cool. P501: Dispose of
contents/container to an

approved waste disposal plant.

Laboratory Applications and Experimental Protocols

Phenyl propionate is a valuable reagent in various laboratory applications, primarily in organic

synthesis and analytical chemistry.[3]

Synthesis of Phenyl Propionate

One common method for synthesizing phenyl propionate is through the esterification of

phenol with propionyl chloride or propionic acid.[8][9]

A general workflow for the synthesis of phenyl propionate via the reaction of phenol with

propionyl chloride is outlined below.
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Synthesis of Phenyl Propionate Workflow

Experimental Protocol: Synthesis via Propionyl Chloride[8]

Gently heat the mixture.

Combine equivalent quantities of phenol and propionyl chloride in a suitable reaction vessel.

Continue heating until the evolution of hydrogen chloride gas ceases.

The resulting crude phenyl propionate can then be purified by distillation.
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Chemical Reactions
Hydrolysis
In the presence of strong acids or bases, phenyl propionate can undergo hydrolysis to yield

phenol and propanoic acid.[9] This reversible reaction is fundamental in both laboratory and
industrial settings.[9]

Phenyl Propionate Water
(CoH1002) (H20)

Acid or Base Catalyst

Phenol Propanoic Acid
(CsHsOH) (C3H602)
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Hydrolysis of Phenyl Propionate

Use in Analytical Chemistry

Phenyl propionate is utilized in chromatography techniques.[3] It has been demonstrated to
improve the separation performance of linear polycyclic aromatic hydrocarbons (PAHS) on
phenyl-type columns, providing better selectivity compared to conventional C18 columns.[3]

A generalized workflow for using phenyl propionate in an analytical setting is depicted below.
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Sample Preparation
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Analytical Workflow Using Phenyl Propionate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Propionate: A Technical Guide for Laboratory
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036179#phenyl-propionate-physical-properties-for-
lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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